Mivobulin
Mivobulin
Mivobulin is a synthetic, colchicine analogue with potential antineoplastic activity. Mivobulin targets and binds to colchicine-binding site on tubulin, thereby inhibiting microtubule polymerization, the assembly of the mitotic spindle and mitosis. This eventually results in cell cycle arrest, apoptosis and a reduction in cellular proliferation.
Brand Name:
Vulcanchem
CAS No.:
122332-18-7
VCID:
VC0039470
InChI:
InChI=1S/C17H19N5O2/c1-3-24-17(23)21-13-9-12-15(16(18)20-13)22-14(10(2)19-12)11-7-5-4-6-8-11/h4-10,19H,3H2,1-2H3,(H3,18,20,21,23)/t10-/m0/s1
SMILES:
CCOC(=O)NC1=NC(=C2C(=C1)NC(C(=N2)C3=CC=CC=C3)C)N
Molecular Formula:
C17H19N5O2
Molecular Weight:
325.4 g/mol
Mivobulin
CAS No.: 122332-18-7
Main Products
VCID: VC0039470
Molecular Formula: C17H19N5O2
Molecular Weight: 325.4 g/mol
| CAS No. | 122332-18-7 |
|---|---|
| Product Name | Mivobulin |
| Molecular Formula | C17H19N5O2 |
| Molecular Weight | 325.4 g/mol |
| IUPAC Name | ethyl N-[(2S)-5-amino-2-methyl-3-phenyl-1,2-dihydropyrido[3,4-b]pyrazin-7-yl]carbamate |
| Standard InChI | InChI=1S/C17H19N5O2/c1-3-24-17(23)21-13-9-12-15(16(18)20-13)22-14(10(2)19-12)11-7-5-4-6-8-11/h4-10,19H,3H2,1-2H3,(H3,18,20,21,23)/t10-/m0/s1 |
| Standard InChIKey | XXBDOTXPQDVHIP-JTQLQIEISA-N |
| Isomeric SMILES | CCOC(=O)NC1=NC(=C2C(=C1)N[C@H](C(=N2)C3=CC=CC=C3)C)N |
| SMILES | CCOC(=O)NC1=NC(=C2C(=C1)NC(C(=N2)C3=CC=CC=C3)C)N |
| Canonical SMILES | CCOC(=O)NC1=NC(=C2C(=C1)NC(C(=N2)C3=CC=CC=C3)C)N |
| Description | Mivobulin is a synthetic, colchicine analogue with potential antineoplastic activity. Mivobulin targets and binds to colchicine-binding site on tubulin, thereby inhibiting microtubule polymerization, the assembly of the mitotic spindle and mitosis. This eventually results in cell cycle arrest, apoptosis and a reduction in cellular proliferation. |
| Synonyms | ethyl 5-amino-1,2-dihydro-2-methyl-3-phenylpyrido(3,4-b)pyrazin-7-carbamate NSC 350386 NSC 350386, (S)-isomer NSC 370147 NSC 613862 NSC 613863 NSC-350386 NSC-370147 NSC-613862 NSC-613863 |
| PubChem Compound | 182763 |
| Last Modified | Nov 11 2021 |
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